Cas no 300808-90-6 (N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide)

• Product Name: N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide
• CAS No: 300808-90-6
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 5815407
• PubChem ID: 584856
• Update Time: 2025-06-26

N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide
• N-(4-methoxy-2-nitrophenyl)tricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-(4-methoxy-2-nitrophenyl)-
• N-(4-Methoxy-2-nitrophenyl)-1-adamantanecarboxamide #
• Oprea1_657142
• 300808-90-6
• SR-01000507891-1
• Adamantane-1-carboxamide, N-(4-methoxy2-nitrophenyl)-
• JHYCOJZKXSCGHH-UHFFFAOYSA-N
• ZINC04071170
• AKOS001704321
• SR-01000507891
• F0289-0032
• N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide

• Inchi： 1S/C18H22N2O4/c1-24-14-2-3-15(16(7-14)20(22)23)19-17(21)18-8-11-4-12(9-18)6-13(5-11)10-18/h2-3,7,11-13H,4-6,8-10H2,1H3,(H,19,21)
• InChI Key： JHYCOJZKXSCGHH-UHFFFAOYSA-N
• SMILES： C12(C(NC3=CC=C(OC)C=C3[N+]([O-])=O)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 330.15795719g/mol
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Melting Point: 134-135 °C
• Boiling Point: 540.6±40.0 °C(Predicted)
• pka: 12.88±0.70(Predicted)

Additional information on N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide

Introduction to N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide (CAS No. 300808-90-6)

N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide is a sophisticated organic compound characterized by its unique structural framework, which combines a rigid adamantane core with an aromatic nitro-substituted phenyl group. This compound, identified by the chemical abstracts service number CAS No. 300808-90-6, has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug design and development. The structural features of this molecule contribute to its distinct chemical properties, making it a subject of interest for researchers exploring novel pharmacophores.

The adamantane moiety, a tricyclic hydrocarbon with a diamond-like structure, is known for its remarkable stability and lipophilicity. This characteristic makes it an attractive scaffold for medicinal chemists seeking to enhance the bioavailability and metabolic stability of drug candidates. In contrast, the 4-methoxy-2-nitrophenyl group introduces polar and electronic features that can modulate the compound's interactions with biological targets. The nitro group, in particular, is a versatile functional handle that can be further modified or reduced to explore different pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurological disorders. The combination of the rigid adamantane core and the electron-withdrawing nitro group in the phenyl ring could facilitate precise interactions with key residues in protein binding pockets, potentially leading to high-affinity ligands.

In vitro studies have begun to unravel the pharmacological potential of N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide. Initial experiments indicate that this compound demonstrates moderate solubility in organic solvents, which is a critical factor for formulation development. Additionally, preliminary toxicity assays have shown no significant adverse effects at tested concentrations, suggesting a favorable safety profile. These findings are encouraging for further exploration of this molecule in preclinical studies.

The synthesis of N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the nitration of 4-methoxybenzoic acid followed by coupling with an adamantane derivative via amide bond formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. The synthetic route also incorporates protective group strategies to ensure regioselectivity and minimize side reactions.

The structural complexity of N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide presents both challenges and opportunities for drug discovery. On one hand, the rigid adamantane core provides stability against metabolic degradation, while on the other hand, it may limit conformational flexibility required for optimal binding. Researchers are exploring strategies to fine-tune the molecule's properties through structural modifications, such as introducing additional functional groups or altering the substitution pattern on the phenyl ring.

One particularly intriguing aspect of this compound is its potential application in designing next-generation antiviral agents. The combination of lipophilic and polar features may allow it to interact effectively with viral proteases or polymerases, disrupting critical steps in the viral life cycle. Moreover, the presence of both methoxy and nitro groups provides multiple sites for derivatization, enabling researchers to tailor the molecule's pharmacokinetic properties.

As computational methods continue to evolve, virtual screening approaches are being increasingly utilized to identify novel derivatives of N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide with enhanced biological activity. Machine learning models trained on large datasets of bioactive compounds have shown promise in predicting binding affinities and optimizing molecular structures. These computational tools are complementing experimental efforts by providing rapid screening platforms for hit identification and lead optimization.

The future prospects for N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential as an anti-inflammatory agent has been a primary focus, given its structural similarities to known nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, exploring its effects on central nervous system (CNS) targets is another avenue being pursued due to the lipophilic nature of the adamantane moiety.

In conclusion, N-(4-methoxy-2-nitrophenyl)adamantane-1-carboxamide (CAS No. 300808-90-6) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of chemical features offers multiple opportunities for medicinal chemistry innovation, making it a valuable scaffold for future drug discovery efforts.